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Compound of Interest

Compound Name: Z8554052021

Cat. No.: B12374733 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper disposal of chemical reagents is a critical component of laboratory

safety and environmental compliance. This guide provides detailed, step-by-step procedures

for the safe disposal of RO-3 (CAS 1026582-88-6), a selective P2X3 and P2X2/3 receptor

antagonist, which may be identified by the product number Z8554052021. Adherence to these

protocols is essential to mitigate risks and ensure regulatory compliance.

Chemical and Physical Properties
A thorough understanding of a substance's properties is fundamental to its safe handling and

disposal. The key physical and chemical characteristics of RO-3 are summarized below.
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Property Value

Chemical Name

5-[[4,5-dimethoxy-2-(1-

methylethyl)phenyl]methyl]-2,4-

pyrimidinediamine

CAS Number 1026582-88-6

Molecular Formula C16H22N4O2

Molecular Weight 302.37 g/mol

Appearance Crystalline solid

Solubility

Soluble in ethanol (~1 mg/ml), DMSO (~12

mg/ml), and dimethyl formamide (~20 mg/ml).

Sparingly soluble in aqueous buffers (e.g., PBS,

pH 7.2, ~0.2 mg/ml).[1]

Recommended Disposal Protocol
The primary and recommended method for the disposal of RO-3 is incineration.[1] This process

must be conducted by qualified personnel in a licensed facility that is equipped to handle

chemical waste.

Experimental Protocol: Step-by-Step Disposal
Procedure

Personal Protective Equipment (PPE): Before handling RO-3 for disposal, it is imperative to

wear appropriate PPE. This includes safety goggles, chemical-resistant gloves, and a

laboratory coat.[1]

Waste Collection: All waste RO-3, including any materials that have come into contact with it

such as weighing boats, filter paper, and contaminated vials, must be collected in a

designated and clearly labeled hazardous waste container.[1] It is crucial to ensure that the

container is compatible with the chemical waste and is kept securely closed at all times.[1]

Preparation for Incineration: The waste material should be dissolved or mixed with a

combustible solvent to facilitate complete combustion.[1] The selection of an appropriate
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solvent should be made in consultation with your institution's Environmental Health and

Safety (EHS) office and in accordance with the policies of the designated waste disposal

facility.[1]

Regulatory Compliance: All disposal activities must strictly adhere to federal, state, and local

environmental regulations.[1] It is mandatory to consult your institution's EHS department for

specific guidance to ensure full compliance.[1]

First-Aid Measures in Case of Accidental Exposure
In the event of accidental exposure to RO-3, the following first-aid measures should be taken

immediately, followed by seeking prompt medical attention.[1]

Skin Contact: Should skin contact occur, there may be mild irritation at the site of contact.[1]

The affected area should be washed thoroughly with soap and water, and any contaminated

clothing should be removed.[1]

Eye Contact: Eye contact may result in irritation and redness.[1] Immediately flush the eyes

with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower

eyelids occasionally.[1]

Ingestion: Ingestion may cause irritation of the throat.[1] Do not induce vomiting. If the

individual is conscious, their mouth should be rinsed with water. Seek immediate medical

attention.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of RO-3.
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Caption: Workflow for the proper disposal of RO-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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